
Clinical Development Data for Epitinib

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Epitinib

CAS No.: 1203902-67-3

Cat. No.: S968869

Get Quote

The table below summarizes the design and key outcomes from the identified Phase Ib clinical trial of

epitinib.

Trial Characteristic Phase Ia (Dose Escalation) Phase Ib (Dose Expansion)

Study
Identifier/Reference

Not specified in results [1]

Primary Objective Determine safety, tolerability, PK, and
Recommended Phase 2 Dose (RP2D)

[1].

Evaluate safety and preliminary
anti-tumor efficacy [1].

Patient Population Not specified in results EGFR-mutant advanced

NSCLC patients with brain
metastases [1].

Doses Tested 20, 40, 80, 120, 160, 200, 240 mg
(once daily) [1].

120 mg and 160 mg (once
daily) [1].

Recommended Phase 2
Dose (RP2D)

160 mg, QD [1]. 160 mg, QD (suggested for
future studies) [1].

| Key Efficacy Findings | Tumor response observed at 80 mg during escalation [1]. | Overall: 29.2% (7/24)

achieved Partial Response (PR) [1]. TKI-naive patients: 53.8% (7/13) achieved PR [1]. Measurable Brain

Mets: 40% (2/5) TKI-naive patients achieved intracranial PR [1]. | | Common Adverse Events (Any
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Grade) | Not detailed in results | Skin rash (89%), elevated ALT (41%), elevated AST (37%), hyper-

pigmentation (41%), diarrhea (30%) [1]. | | Grade 3/4 Adverse Events | Not detailed in results | Elevated

ALT (19%), elevated gamma-GGT (11%), elevated AST (7%), hyperbilirubinemia (7%), skin rash (4%) [1]. |

Mechanistic Pathway and Epitinib's Role

Epitinib is an oral, highly potent, and irreversible EGFR tyrosine kinase inhibitor (TKI) specifically

designed to effectively penetrate the blood-brain barrier, addressing a key limitation of earlier-generation

EGFR TKIs [1]. The following diagram illustrates its mechanism of action within the EGFR signaling

pathway.
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Epitinib inhibits EGFR signaling to block cancer growth. [1]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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